Cas no 75968-28-4 ([2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid)
75968-28-4 structure
Product Name:[2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid
CAS No:75968-28-4
MF:C6H6N2O4S2
MW:234.252838611603
CID:859640
PubChem ID:9555241
Update Time:2025-04-19
[2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid
- (2E)-2-(thiophen-2-ylsulfonylhydrazinylidene)acetic acid
- 2-(thiophen-2-ylsulfonylhydrazinylidene)acetic acid
- AC1Q71Y8
- Acetic acid, [(2-thienylsulfonyl)hydrazono]-
- glyoxylic acid 2-thienylsulfonylhydrazone
- NSC279506
- NSC-279506
- 75968-28-4
- DTXSID00429691
-
- Inchi: 1S/C6H6N2O4S2/c9-5(10)4-7-8-14(11,12)6-2-1-3-13-6/h1-4,8H,(H,9,10)/b7-4+
- InChI Key: XQKYPYLCMAPNCR-QPJJXVBHSA-N
- SMILES: S(C1=CC=CS1)(N/N=C/C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 233.97698
- Monoisotopic Mass: 233.97689902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 95.83
- LogP: 1.56850
[2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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